TWS119

Specification

• CAS No.: 601514-19-6
• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol
• IUPAC Name: 3-[[6-(3-aminophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]oxy]phenol
• Standard InChI: InChI=1S/C18H14N4O2/c19-12-4-1-3-11(7-12)16-9-15-17(22-16)20-10-21-18(15)24-14-6-2-5-13(23)8-14/h1-10,23H,19H2,(H,20,21,22)
• Standard InChI Key: VPVLEBIVXZSOMQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)N)C2=CC3=C(N2)N=CN=C3OC4=CC=CC(=C4)O
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC3=C(N2)N=CN=C3OC4=CC=CC(=C4)O

Introduction

TWS119 is a potent inhibitor of glycogen synthase kinase-3 beta (GSK-3β), with an IC50 of 30 nM. It is a cell-permeable pyrrolopyrimidine compound that also inhibits GSK-3α, albeit with a higher IC50 of 88 nM for GSK-3α and 410 nM for GSK-3β in certain contexts. TWS119's chemical name is 3-[[6-(3-Aminophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]oxy]phenol, and it has a molecular weight of 318.33 g/mol.

Biological Activity

TWS119 has been shown to induce neuronal differentiation in pluripotent murine embryonal carcinoma cells and embryonic stem cells at concentrations of 400 nM. It enhances the proliferation and survival of γδ T cells by activating the mammalian target of rapamycin (mTOR) pathway and upregulating anti-apoptotic proteins like Bcl-2. Additionally, TWS119 promotes the differentiation of CD8+ T cells towards a stem cell-like memory T cell phenotype, which is beneficial for immunotherapy applications.

Wnt Signaling Pathway

TWS119 activates the Wnt signaling pathway, leading to increased levels of β-catenin, a key downstream substrate of GSK-3β. This activation is crucial for its effects on cell differentiation and survival. In microglial cells, TWS119 promotes a shift from a pro-inflammatory to an anti-inflammatory phenotype, enhancing neural plasticity and mitigating neurological deficits after ischemic stroke.

Table: Biological Activities of TWS119

Biological Activity	Cell Type/Context	Concentration	Effect
Neuronal Differentiation	Pluripotent Murine EC Cells, ESCs	400 nM	Induces differentiation
γδ T Cell Proliferation	γδ T Cells	-	Enhances proliferation and survival
CD8+ T Cell Differentiation	CD8+ T Cells	2.5 μM	Induces stem cell-like memory T cell phenotype
TILs Expansion	Tumor-Infiltrating Lymphocytes	-	Preserves naive T cells and CD8+ stem cell-like memory T cells
Microglial Polarization	Microglial Cells	10 μM	Shifts from pro-inflammatory to anti-inflammatory phenotype